Cas no 455297-24-2 (2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide)

• Product Name: 2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide
• CAS No: 455297-24-2
• MF: C₁₈H₁₁Cl₂N₃O₂
• MW: 372.204841852188
• CID: 6156236
• PubChem ID: 2384083
• Update Time: 2025-06-22

2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide Chemical and Physical Properties

Names and Identifiers

• Z56854438
• EN300-26611304
• 2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide
• 455297-24-2
• HMS1405K07

• Inchi： 1S/C18H11Cl2N3O2/c1-23-15-5-3-2-4-11(15)16(18(23)25)12(9-21)17(24)22-14-8-10(19)6-7-13(14)20/h2-8H,1H3,(H,22,24)/b16-12+
• InChI Key： NIOANRFFUPXEEL-FOWTUZBSSA-N
• SMILES： ClC1C=CC(=CC=1NC(/C(/C#N)=C1/C(N(C)C2C=CC=CC=2/1)=O)=O)Cl

Computed Properties

• Exact Mass: 371.0228320g/mol
• Monoisotopic Mass: 371.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide

Introduction to 2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide (CAS No. 455297-24-2) and Its Emerging Applications in Chemical Biology

2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide, identified by its unique Chemical Abstracts Service (CAS) number 455297-24-2, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate fusion of a cyanoacetyl moiety with a 1-methylindolone scaffold, exhibits a high degree of molecular diversity that positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The structural framework of 2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide is notable for its blend of electron-withdrawing and electron-donating functional groups. The presence of a cyano group at the acetyl position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack and facilitating interactions with biological targets. Concurrently, the 1-methylindolone core imparts a degree of lipophilicity and rigidity, which can be advantageous for membrane permeability and binding affinity. The dichlorophenyl substituent further modulates the electronic properties of the molecule, contributing to its overall pharmacokinetic profile.

In recent years, there has been a surge in interest regarding heterocyclic compounds as scaffolds for developing novel therapeutic agents. Among these, indole derivatives have demonstrated remarkable efficacy across a spectrum of biological processes. The 1-methylindolone moiety in 2-cyano-N-(2,5-dichlorophenyl)-2-(1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)acetamide is particularly noteworthy, as it has been implicated in various pharmacological activities. Studies have suggested that indole-based compounds can modulate enzyme activity, interfere with signaling pathways, and exhibit antimicrobial properties. The specific arrangement of atoms in this scaffold may contribute to its ability to interact with biological macromolecules in a manner that elicits therapeutic effects.

The cyanoacetyl group in the molecule serves as a key pharmacophore, capable of engaging with multiple biological targets through diverse mechanisms. This functional group has been extensively studied for its role in enhancing binding affinity and improving metabolic stability. The cyanoacetyl moiety can participate in hydrogen bonding interactions, π-stacking events, and even coordinate with metal ions, depending on the context of the target protein or enzyme. Such versatility makes cyano-N-(dichlorophenyl)-N'-((1-methylindolonylidene)carbonyl)acetamide (CAS No. 455297-24-2) a compelling candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and potential interactions of complex molecules like N-(cyanoacetyl)-N'-(dichlorophenyl)-N''-(indolone derivative)acetamide (CAS No. 45529724). These computational studies have provided valuable insights into how the molecule might interact with proteins involved in inflammation, cancer progression, and neurodegenerative disorders. By leveraging molecular docking simulations and molecular dynamics simulations, scientists have been able to identify key residues on target proteins that could be modulated by this compound.

The dichlorophenyl substituent at the nitrogen atom adds another layer of complexity to the pharmacological profile of N-(cyanoacetyl)-N'-(dichlorophenyl)-N''-(indolone derivative)acetamide (CAS No. 45529724). Chlorine atoms are known to enhance lipophilicity and metabolic stability while also improving binding affinity through halogen bonding interactions. The presence of two chlorine atoms at the ortho positions on the phenyl ring further reinforces these effects. This structural feature may contribute to the compound's ability to penetrate biological membranes efficiently while maintaining prolonged circulation times within the body.

In vitro studies have begun to elucidate the mechanistic basis behind the potential therapeutic effects of N-(cyanoacetyl)-N'-(dichlorophenyl)-N''-(indolone derivative)acetamide (CAS No. 45529724). Initial experiments have shown that this compound can inhibit the activity of certain enzymes implicated in inflammatory responses and tumor growth. Additionally, preliminary data suggest that it may modulate neurotransmitter release or receptor activity in neural tissues. These findings align with broader trends observed in indole-based drug discovery programs.

The synthesis of N-(cyanoacetyl)-N'-(dichlorophenyl)-N''-(indolone derivative)acetamide (CAS No. 45529724) presents both challenges and opportunities for synthetic chemists. The complexity of its structure necessitates careful planning to ensure high yields and purity during production runs. However,the availability of advanced synthetic methodologies has made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions or transition-metal-mediated cyclizations can be employed to assemble key functional groups rapidly while maintaining regioselectivity.

Future directions for research on CAS no 45529724 include exploring its potential as an intermediate for more complex drug candidates or investigating its efficacy in preclinical models using relevant disease models such as cell cultures or animal models. By systematically evaluating its pharmacological properties,scientists aim not only to validate its therapeutic potential but also gain deeper insights into how it interacts with biological systems at a molecular level.

The integration of cutting-edge technologies like artificial intelligence (AI) into drug discovery pipelines is also poised to accelerate progress regarding compounds like CAS no 45529724 (cas no 45529724). AI-driven platforms can predict chemical properties,optimize synthetic routes, and identify promising candidates from vast libraries much faster than traditional methods allow,thereby expediting time-to-market for novel therapeutics based on this scaffold structure.